1,1,1-trifluoro-N-{[6-(trifluoromethyl)-2-[4-(trifluoromethyl)piperidin-1-yl]pyridin-3-yl]methyl}methanesulfonamide
CAS No.: 2058442-84-3
Cat. No.: VC7717644
Molecular Formula: C14H14F9N3O2S
Molecular Weight: 459.33
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2058442-84-3 |
|---|---|
| Molecular Formula | C14H14F9N3O2S |
| Molecular Weight | 459.33 |
| IUPAC Name | 1,1,1-trifluoro-N-[[6-(trifluoromethyl)-2-[4-(trifluoromethyl)piperidin-1-yl]pyridin-3-yl]methyl]methanesulfonamide |
| Standard InChI | InChI=1S/C14H14F9N3O2S/c15-12(16,17)9-3-5-26(6-4-9)11-8(1-2-10(25-11)13(18,19)20)7-24-29(27,28)14(21,22)23/h1-2,9,24H,3-7H2 |
| Standard InChI Key | YDWLIQPFRSDRHV-UHFFFAOYSA-N |
| SMILES | C1CN(CCC1C(F)(F)F)C2=C(C=CC(=N2)C(F)(F)F)CNS(=O)(=O)C(F)(F)F |
Introduction
Trifluoromethyl Group
The trifluoromethyl group (-CF3) is a common substituent in organic chemistry, known for its stability and ability to modify the physical and chemical properties of molecules. It is often used in pharmaceuticals to enhance lipophilicity and metabolic stability .
Piperidine Ring
Piperidine is a six-membered heterocyclic ring containing one nitrogen atom. It is a common scaffold in medicinal chemistry, found in many biologically active compounds. The presence of a trifluoromethyl group attached to the piperidine ring in this compound suggests potential applications in drug design.
Pyridine Ring
Pyridine is another heterocyclic ring, known for its planarity and aromaticity. It is widely used in pharmaceuticals and agrochemicals due to its ability to participate in various biological interactions.
Potential Applications
Compounds with similar structures to 1,1,1-trifluoro-N-{[6-(trifluoromethyl)-2-[4-(trifluoromethyl)piperidin-1-yl]pyridin-3-yl]methyl}methanesulfonamide may be explored for their potential in pharmaceuticals, particularly in areas such as antiviral, antibacterial, or antimalarial drug development. The presence of trifluoromethyl groups and heterocyclic rings suggests potential biological activity, although specific applications would depend on detailed research findings.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume